2-[(4-Bromophenyl)methylsulfanyl]-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole

• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole
• InChI: InChI=1S/C16H14BrN3O4S2/c17-13-3-1-12(2-4-13)11-25-16-18-9-10-19(16)26(23,24)15-7-5-14(6-8-15)20(21)22/h1-8H,9-11H2
• InChI Key: IZYYYVGWZVURPS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=C(C=C2)Br)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H14BrN3O4S2
• Molecular Weight: 456.3 g/mol

Description

2-[(4-Bromophenyl)methylsulfanyl]-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a member of the imidazole family and is known for its unique properties that make it an ideal candidate for various laboratory experiments.

Scientific Research Applications

Therapeutic Activity in Anticholinesterase Intoxication

2-[(4-Bromophenyl)methylsulfanyl]-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole and its derivatives have been evaluated for their effectiveness in treating anticholinesterase intoxication. Studies show that the type and position of side-chain substituents significantly influence the toxicity and antidotal effectiveness against cholinesterase inhibitors like soman and tabun. Notably, these compounds' effectiveness is independent of the inhibiting agent, and their primary mode of protection is not solely enzyme reactivation (Goff et al., 1991).

Antimicrobial Properties

The antimicrobial properties of related compounds have been explored. For instance, 1-methyl-2-[(4-aminophenyl)sulfonyl] amino-5-nitroimidazole shows good activity against various aerobic and anaerobic Gram-positive and Gram-negative bacteria (Bertolini et al., 1989).

Chemical Synthesis and Stability

In the field of chemical synthesis, the resistance of certain 2-[(4-Bromophenyl)methylsulfanyl]-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole derivatives to nucleophilic displacement has been studied. For example, 1-Benzyl-4-bromo-2-(methylsulfanyl)imidazole-5-carbonitrile shows resistance to nucleophilic displacement, and its subsequent chemical transformations have been explored (Hawkins et al., 1995).

Potential Pesticidal Activity

Derivatives of phenyl tribromomethyl sulfone, which are structurally related, have been synthesized and identified as novel compounds with potential pesticidal activity. The synthesis routes and nitration reactions of these compounds offer insights into developing effective pesticides (Borys et al., 2012).